Cas no 1261892-57-2 (4-(4-hydroxyphenyl)-2-methoxybenzoic acid)

• Product Name: 4-(4-hydroxyphenyl)-2-methoxybenzoic acid
• CAS No: 1261892-57-2
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• MDL: MFCD18319068
• CID: 2761696
• Update Time: 2025-10-18

4-(4-hydroxyphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxyphenyl)-2-methoxybenzoic acid

• MDL： MFCD18319068
• Inchi： 1S/C14H12O4/c1-18-13-8-10(4-7-12(13)14(16)17)9-2-5-11(15)6-3-9/h2-8,15H,1H3,(H,16,17)
• InChI Key： IVLMALSELBEMCC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=O)O)C=CC(=C1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 244.07400

Experimental Properties

• PSA: 66.76000
• LogP: 2.76600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-hydroxyphenyl)-2-methoxybenzoic acid

Exploring 4-(4-hydroxyphenyl)-2-methoxybenzoic acid (CAS 1261892-57-2): Properties, Applications, and Research Insights

4-(4-hydroxyphenyl)-2-methoxybenzoic acid (CAS 1261892-57-2) is a specialized organic compound gaining attention in pharmaceutical and material science research. This methoxybenzoic acid derivative features a unique molecular structure combining a hydroxylphenyl group with a methoxy-substituted benzoic acid moiety, making it valuable for drug intermediate synthesis and functional material development. Researchers are particularly interested in its potential as a building block for bioactive molecules due to its dual functional groups offering multiple modification sites.

The compound's CAS number 1261892-57-2 serves as its unique identifier in chemical databases, while its systematic name reflects its precise molecular architecture. Current literature suggests applications in developing anti-inflammatory agents and antioxidant compounds, aligning with growing interest in phenolic acid derivatives for therapeutic uses. Its structure-activity relationship is being actively studied, particularly how the hydroxyl and methoxy groups influence biological interactions—a hot topic in medicinal chemistry optimization.

From a synthetic chemistry perspective, 4-(4-hydroxyphenyl)-2-methoxybenzoic acid demonstrates interesting solubility characteristics and crystallization behavior, important for pharmaceutical formulation development. Analytical techniques like HPLC purification and NMR characterization are typically employed to ensure purity, a critical factor given the compound's potential use in high-value chemical synthesis. Recent patent literature indicates its utility in creating advanced material precursors, particularly for liquid crystal displays and organic electronic components.

Environmental and green chemistry applications of this compound are emerging research areas. Scientists are investigating its potential as a biobased chemical platform, especially given the pharmaceutical industry's push toward sustainable synthesis routes. The hydroxyphenyl moiety may offer advantages in biodegradability profiles compared to purely synthetic analogs, addressing current concerns about chemical persistence in ecosystems.

Quality control protocols for CAS 1261892-57-2 typically involve rigorous spectroscopic verification and chromatographic analysis to meet research-grade standards. The compound's thermal stability and photochemical properties are also subjects of investigation, particularly for applications requiring light-sensitive materials or high-temperature processing. These characteristics make it relevant to current studies in advanced material science and nanotechnology applications.

Market analysis indicates growing demand for specialized benzoic acid derivatives like 4-(4-hydroxyphenyl)-2-methoxybenzoic acid, driven by pharmaceutical R&D and specialty chemical sectors. The compound's structure-property relationships continue to be elucidated through computational chemistry approaches, including molecular docking studies and quantum mechanical calculations—techniques increasingly important in rational drug design workflows.

Future research directions for this compound may explore its structure-activity optimization for specific biological targets or material properties. The presence of both hydrogen bond donors and acceptors in its molecular framework suggests potential for developing supramolecular architectures, an area of intense interest in materials engineering. As analytical techniques advance, new applications for this versatile chemical intermediate will likely continue to emerge across multiple scientific disciplines.